Cas no 1780452-01-8 (3,3-difluorocyclobutane-1-carboximidamide)

3,3-difluorocyclobutane-1-carboximidamide structure
1780452-01-8 structure
Product Name:3,3-difluorocyclobutane-1-carboximidamide
CAS No:1780452-01-8
MF:C5H8F2N2
MW:134.127227783203
CID:5806445
PubChem ID:105434632
Update Time:2024-01-12

3,3-difluorocyclobutane-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboximidamide, 3,3-difluoro-
    • Cyclobutanecarboximi?damide, 3,?3-?difluoro-
    • 3,3-difluorocyclobutane-1-carboximidamide
    • 1780452-01-8
    • SCHEMBL16793362
    • EN300-1653198
    • DNVXNPQWTNCPRN-UHFFFAOYSA-N
    • Inchi: 1S/C5H8F2N2/c6-5(7)1-3(2-5)4(8)9/h3H,1-2H2,(H3,8,9)
    • InChI Key: DNVXNPQWTNCPRN-UHFFFAOYSA-N
    • SMILES: C1(C(N)=N)CC(F)(F)C1

Computed Properties

  • Exact Mass: 134.06555459g/mol
  • Monoisotopic Mass: 134.06555459g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 49.9Ų

Experimental Properties

  • Density: 1.50±0.1 g/cm3(Predicted)
  • Boiling Point: 163.5±50.0 °C(Predicted)
  • pka: 11.51±0.40(Predicted)

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